Cas no 2228135-81-5 (1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228135-81-5
• MF: C₅HBrF₃NOS
• MW: 260.031749486923
• CID: 6004811
• PubChem ID: 165794284
• Update Time: 2025-11-06

1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one
• EN300-1950484
• 2228135-81-5

• Inchi： 1S/C5HBrF3NOS/c6-4-10-2(1-12-4)3(11)5(7,8)9/h1H
• InChI Key： WHKOLQDIIVHBMH-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 258.89143g/mol
• Monoisotopic Mass: 258.89143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228135-81-5)

1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228135-81-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated thiazole ring and a trifluoromethyl group. These structural features contribute to its potential applications in drug discovery and development.

The brominated thiazole moiety is known for its ability to form stable complexes with various metal ions, making it a valuable scaffold in the design of metalloprotein inhibitors. The trifluoromethyl group, on the other hand, imparts significant lipophilicity and metabolic stability to the molecule, which are crucial properties for optimizing drug candidates.

Recent studies have highlighted the potential of 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the compound effectively disrupts the enzyme's catalytic activity, leading to a significant reduction in tumor growth in preclinical models.

In another study conducted by a team of researchers at the University of California, the compound was evaluated for its potential as an antiviral agent. The results showed that 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one possesses broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to interfere with viral replication processes.

The synthetic accessibility of 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on a laboratory scale. This ease of synthesis allows researchers to quickly generate analogs and derivatives for further optimization.

In terms of pharmacokinetic properties, preliminary studies have shown that 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been found to have good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate.

The safety profile of 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one has also been investigated in preclinical studies. Toxicity assessments conducted in animal models have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

In conclusion, 1-(2-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228135-81-5) represents a promising lead compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.